Cas no 2229193-48-8 (methyl 4-(4-aminobutan-2-yl)-2-chlorobenzoate)

• Product Name: methyl 4-(4-aminobutan-2-yl)-2-chlorobenzoate
• CAS No: 2229193-48-8
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5976303
• PubChem ID: 165796397
• Update Time: 2025-10-20

methyl 4-(4-aminobutan-2-yl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-aminobutan-2-yl)-2-chlorobenzoate
• 2229193-48-8
• EN300-1995213

• Inchi： 1S/C12H16ClNO2/c1-8(5-6-14)9-3-4-10(11(13)7-9)12(15)16-2/h3-4,7-8H,5-6,14H2,1-2H3
• InChI Key： JHUMNBMZOZEDQV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C(C)CCN

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-(4-aminobutan-2-yl)-2-chlorobenzoate

Methyl 4-(4-Aminobutan-2-yl)-2-chlorobenzoate: A Comprehensive Overview

Methyl 4-(4-Aminobutan-2-yl)-2-chlorobenzoate, identified by the CAS number No. 2229193-48-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoate ester group with a substituted chloroarene moiety. The presence of the 4-amino group and the chlorine substituent on the aromatic ring imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of methyl 4-(4-Aminobutan-2-yl)-2-chlorobenzoate in drug discovery and development. Researchers have focused on its ability to act as a precursor for synthesizing bioactive compounds with potential therapeutic applications. For instance, the amine group in the molecule can undergo various reactions, such as alkylation or acylation, to generate derivatives with enhanced pharmacokinetic profiles. This versatility makes it an attractive candidate for exploring new drug leads targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of methyl 4-(4-Aminobutan-2-yl)-2-chlorobenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. The introduction of the chlorine substituent is often achieved through electrophilic aromatic substitution, while the amine group is incorporated via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

From a structural standpoint, methyl 4-(4-Aminobutan-2-yl)-2-chlorobenzoate exhibits a balanced distribution of electron-withdrawing and electron-donating groups. The chlorine atom at position 2 exerts an electron-withdrawing effect, which can influence the reactivity of the aromatic ring. Conversely, the amine group at position 4 introduces electron-donating properties, creating a dynamic interplay that affects both chemical reactivity and biological activity. This balance is crucial for optimizing the molecule's performance in various applications.

One of the most promising areas of research involving methyl 4-(4-Aminobutan-2-yl)-2-chlorobenzoate is its role in medicinal chemistry. Scientists have explored its ability to modulate enzyme activity and receptor binding, which are critical factors in drug design. For example, studies have shown that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory properties. Additionally, its ability to penetrate cellular membranes efficiently makes it a candidate for delivering therapeutic agents across biological barriers.

The physical and chemical properties of methyl 4-(4-Aminobutan-2-yl)-2-chlorobenzoate are equally noteworthy. Its solubility in organic solvents facilitates its use in organic reactions, while its stability under physiological conditions ensures compatibility with biological systems. Recent analyses have also revealed its potential as a building block for constructing more complex molecular architectures, such as macrocycles or supramolecular assemblies.

In terms of environmental impact, methyl 4-(4-Aminobutan-2-yl)-2-chlorobenzoate has been studied for its biodegradability and toxicity profiles. Research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further investigations are required to fully understand its environmental fate and assess its safety for large-scale industrial applications.

Looking ahead, the continued exploration of methyl 4-(4-Aminobutan-2-yl)-2-chlorobenzoate's properties will undoubtedly yield new insights into its utility across diverse fields. Its role as a versatile building block in organic synthesis positions it as a key player in advancing both academic research and industrial innovation.